Cas no 1788054-67-0 (methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate;sodium salt)

• Product Name: methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate;sodium salt
• CAS No: 1788054-67-0
• MF: C₁₃H₁₄NNaO₃
• MW: 255.244934558868
• MDL: MFCD28502672
• CID: 4614288
• PubChem ID: 91825962
• Update Time: 2025-10-31

methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate;sodium salt Chemical and Physical Properties

Names and Identifiers

• Sodium 1-benzyl-4-(methoxycarbonyl)-2,5-dihydro-1H-pyrrol-3-olate
• Sodium 1-benzyl-4-methoxycarbonyl-2,5-dihydropyrrol-3-olate
• AMY35412
• methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate;sodium salt
• SB40786
• Sodium1-benzyl-4-(methoxycarbonyl)-2,5-dihydro-1H-pyrrol-3-olate
• P15123
• SODIUM 1-BENZYL-4-(METHOXYCARBONYL)-2,5-DIHYDROPYRROL-3-OLATE
• sodium;1-benzyl-4-methoxycarbonyl-2,5-dihydropyrrol-3-olate
• 1788054-67-0
• AKOS025289938
• CS-0048710
• MFCD28502672

• MDL： MFCD28502672
• Inchi： 1S/C13H15NO3.Na/c1-17-13(16)11-8-14(9-12(11)15)7-10-5-3-2-4-6-10;/h2-6,15H,7-9H2,1H3;/q;+1/p-1
• InChI Key： DANURJFIVGAKHQ-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C1=C(C(=O)OC)CN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 255.08713759 g/mol
• Monoisotopic Mass: 255.08713759 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Molecular Weight: 255.24

methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate;sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate;sodium salt

Methyl 1-Benzyl-4-Hydroxy-2,5-Dihydropyrrole-3-Carboxylate; Sodium Salt: A Comprehensive Overview

Methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate; sodium salt (CAS No. 1788054-67-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl benzyl dihydropyrrole carboxylate sodium salt, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The structure of methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate; sodium salt comprises a dihydropyrrole ring system with a hydroxyl group at the 4-position and a methyl ester group at the 3-position. The benzyl substituent adds complexity to the molecule, enhancing its bioavailability and stability. This structural configuration allows the compound to interact with various biological targets, including receptors and enzymes, which is crucial for its pharmacological activity.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular weight, purity, and stereochemical properties. The compound's sodium salt form is particularly advantageous for pharmaceutical applications due to its improved solubility and reduced toxicity.

In terms of biological activity, methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate; sodium salt has demonstrated potent anti-inflammatory and antioxidant properties. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, its ability to scavenge free radicals makes it a potential candidate for treating oxidative stress-related disorders.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits moderate bioavailability following oral administration, with a half-life of approximately 4 hours in preclinical models. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that retain some of the parent compound's biological activity.

One of the most exciting developments involving methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate; sodium salt is its potential application in cancer therapy. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. Furthermore, it has demonstrated synergistic effects when combined with conventional chemotherapeutic agents, suggesting a potential role in combination therapy.

In conclusion, methyl 1-benzyl-4-hydroxy-2,5-dihydropyrrole-3-carboxylate; sodium salt (CAS No. 1788054-67-0) is a versatile compound with a wide range of applications in drug discovery and development. Its unique chemical structure, coupled with its favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable tool in advancing medical research.